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Compound of Interest

Compound Name: 2-Acetamido-6-nitrobenzoic Acid

Cat. No.: B1265846

These guidelines are intended for researchers, scientists, and drug development professionals
who handle 2-Acetamido-6-nitrobenzoic acid in a laboratory setting. It is imperative to
consult the full Safety Data Sheet (SDS) before use and to be familiar with your institution's
safety protocols.

Hazard Identification and Summary

2-Acetamido-6-nitrobenzoic acid is a chemical compound that requires careful handling due
to its potential health hazards. It is harmful if swallowed, causes skin and serious eye irritation,
and is suspected of causing genetic defects, cancer, and damage to fertility or an unborn child.

[1]

GHS Hazard Pictograms:

Pictogram Hazard Class
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Quantitative Safety Data

The following table summarizes the key safety information for 2-Acetamido-6-nitrobenzoic
acid.
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Category

Code

Statement

Citations

Hazard Statements

H302

Harmful if swallowed.

[1]

H315 Causes skin irritation. [1]
Causes serious eye
H319 o [1]
irritation.
Suspected of causing
H341 ) [1]
genetic defects.
Suspected of causing
H351 [1]
cancer.
Suspected of
H361 damaging fertility or [1]
the unborn child.
Precautionary Obtain special
Statements: P201 instructions before [1]
Prevention use.
Do not handle until all
safety precautions
P202 [1]
have been read and
understood.
Wash skin thoroughly
P264 ] [1]I2]
after handling.
Do not eat, drink or
P270 smoke when using [1]
this product.
Wear protective
gloves/ protective
P280 clothing/ eye [L112][31[41[5]
protection/ face
protection.
Precautionary P302 + P352 IF ON SKIN: Wash [2]
Statements: with plenty of soap
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Response

and water.

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[2]3]15]

IF exposed or

concerned: Get

P308 + P313 ] )

medical advice/

attention.

If skin irritation occurs:
P332 + P313 Get medical advice/ [2]

attention.

If eye irritation
P337 + P313 persists: Get medical [2]

advice/ attention.

Take off contaminated
P362 clothing and wash [2]

before reuse.
Precautionary

P405 Store locked up. [1112][41[5]
Statements: Storage

Dispose of contents/

Precautionary container to an

P501 [1][2][4]

Statements: Disposal

approved waste

disposal plant.

Experimental Protocols
Protocol 1: Standard Handling Procedure

This protocol outlines the necessary steps for safely handling 2-Acetamido-6-nitrobenzoic

acid in a research environment.
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. Engineering Controls:

Always work in a well-ventilated area.

A certified chemical fume hood is required when handling the solid powder to avoid
inhalation of dust.[1]

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[6]

. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield. Eye protection
should be tested and approved under government standards such as NIOSH (US) or EN 166
(EV).[3]

Skin Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant gloves
(e.g., nitrile rubber).[4] Gloves must be inspected before use and disposed of properly after
handling.[3][5]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a
NIOSH/MSHA-approved respirator is required.[1][6]

. Handling and Hygiene:

Avoid contact with skin, eyes, and clothing.[6]

Avoid the formation of dust and aerosols.[3][4]

Wash hands thoroughly with soap and water after handling and before breaks.[1][2][3]
Do not eat, drink, or smoke in the laboratory.[1]

Immediately change any contaminated clothing.[1][2]

. Storage:

Store in a cool, dry, and well-ventilated place.[3][4][5][6]

Keep the container tightly closed and sealed.[1][2][4][5][6]

Store locked up.[1][2][4][5]

Incompatible materials include strong oxidizing agents and strong bases.[6]

. Disposal:

Dispose of the chemical and its container in accordance with all local, regional, and national
regulations.
Do not empty into drains.[2][3][6]
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» Waste materials should be disposed of through a licensed waste disposal company.

Protocol 2: Spill Response Procedure

This protocol provides a step-by-step guide for managing a spill of 2-Acetamido-6-
nitrobenzoic acid.

1. Immediate Actions:

o Evacuate non-essential personnel from the spill area.
e Ensure the area is well-ventilated.
o Wear the appropriate PPE as described in Protocol 1.

2. Containment and Cleanup:

o For a dry spill, carefully sweep up the material, avoiding dust generation.[1][3][5][6]

» Place the swept material into a suitable, labeled, and closed container for disposal.[3][5][6]

e Do not use water to clean up the spill unless you are prepared to contain the contaminated
water.

» Clean the affected area thoroughly with a suitable solvent (e.g., soap and water), and collect
the cleaning materials for disposal as hazardous waste.[1]

3. Reporting:

e Report the spill to the laboratory supervisor and the appropriate environmental health and
safety department.

Visualizations
Workflow for Chemical Spill Cleanup

The following diagram illustrates the workflow for responding to a spill of 2-Acetamido-6-
nitrobenzoic acid.
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Spill Response Protocol
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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